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Compound of Interest

Compound Name: L-Lysine-15N dihydrochloride

Cat. No.: B15554396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of L-Lysine-¹⁵N₂

dihydrochloride, a critical reagent in various scientific disciplines, including proteomics,

metabolomics, and drug development. Understanding and verifying the isotopic enrichment of

this compound is paramount for the accuracy and reliability of experimental results. This

document outlines the common specifications for L-Lysine-¹⁵N₂ dihydrochloride, details the

experimental protocols for determining its isotopic purity, and presents this information in a

clear and accessible format.

Quantitative Data Summary
The isotopic and chemical purity of commercially available L-Lysine-¹⁵N₂ dihydrochloride are

key parameters for its use in sensitive analytical applications. The following tables summarize

the typical specifications provided by various suppliers. It is important to note that actual values

may vary by lot and supplier, and it is always recommended to consult the Certificate of

Analysis (CoA) for specific batches.

Table 1: Typical Isotopic and Chemical Purity of L-Lysine-¹⁵N₂ Dihydrochloride
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Parameter Specification Source(s)

Isotopic Enrichment ≥98 atom % ¹⁵N [1][2][3][4]

Chemical Purity ≥98% [2][3][4][5]

Form White Crystalline Solid [2]

Table 2: Chemical and Physical Properties of L-Lysine-¹⁵N₂ Dihydrochloride

Property Value Source(s)

Chemical Formula C₆H₁₄¹⁵N₂O₂·2HCl [2]

Molecular Weight ~221.10 g/mol [3]

Unlabeled CAS Number 657-26-1 [2][3]

Experimental Protocols for Isotopic Purity
Determination
The determination of the isotopic purity of ¹⁵N-labeled amino acids is crucial for their application

as internal standards and tracers in quantitative studies[5][6]. The most common and accurate

methods for this purpose are mass spectrometry-based techniques, particularly Gas

Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS). Nuclear

Magnetic Resonance (NMR) spectroscopy can also be employed to confirm the position of the

isotopic label.

Protocol 1: Isotopic Purity Analysis by Gas
Chromatography-Combustion-Isotope Ratio Mass
Spectrometry (GC-C-IRMS)
GC-C-IRMS is a highly sensitive technique for determining the precise ¹⁵N/¹⁴N ratio in amino

acids. The method involves the derivatization of the amino acid to make it volatile, followed by

gas chromatographic separation, combustion of the analyte to N₂ gas, and subsequent

analysis of the isotopic ratio by an isotope ratio mass spectrometer.
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I. Sample Preparation and Derivatization:

Hydrolysis (if applicable): For protein-bound lysine, acid hydrolysis is required to liberate the

free amino acid. This step is not necessary for the analysis of the pure L-Lysine-¹⁵N₂

dihydrochloride compound.

Derivatization: To enable gas chromatographic analysis, the amino acid must be derivatized

to a volatile form. A common method is the formation of N-acetyl methyl esters[1].

Esterification: The sample is heated in acidified methanol to convert the carboxylic acid

group to a methyl ester.

Acetylation: The amino groups are then acetylated using a mixture of acetic anhydride,

trimethylamine, and acetone[7].

Extraction: The derivatized amino acid is extracted into an organic solvent (e.g., ethyl

acetate) and concentrated before injection into the GC[7].

II. GC-C-IRMS Analysis:

Gas Chromatography (GC):

The derivatized sample is injected into a gas chromatograph equipped with a suitable

capillary column (e.g., Agilent DB-35)[1].

A temperature program is used to separate the derivatized lysine from any impurities or

other amino acids[1].

Combustion:

The eluent from the GC column is passed through a combustion reactor, which is a tube

containing oxidizing agents (e.g., CuO and NiO wires) maintained at a high temperature

(e.g., 1000 °C)[1].

This process quantitatively converts the nitrogen in the derivatized lysine to N₂ gas.

Purification and Introduction into IRMS:
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The resulting gas stream is passed through a water trap (e.g., a Nafion dryer) and a CO₂

trap (e.g., a liquid nitrogen trap) to remove interfering gases[1].

The purified N₂ gas is then introduced into the ion source of the isotope ratio mass

spectrometer.

Isotope Ratio Mass Spectrometry (IRMS):

The IRMS measures the ratio of the ion beams corresponding to masses 28 (¹⁴N¹⁴N), 29

(¹⁴N¹⁵N), and 30 (¹⁵N¹⁵N).

From these measurements, the atom percent ¹⁵N can be calculated with high precision.

III. Calibration and Data Analysis:

Calibration: The instrument is calibrated using certified reference materials with known ¹⁵N

isotopic compositions[1].

Data Analysis: The isotopic ratio of the sample is compared to the standards to determine

the final isotopic purity. The results are typically expressed as atom percent ¹⁵N.

Protocol 2: General Principles of NMR Spectroscopy for
Isotopic Purity
While not providing the same level of quantitative precision for isotopic enrichment as IRMS,

NMR spectroscopy is an invaluable tool for confirming the position of the isotopic label and for

assessing the overall chemical purity of the compound.

¹H NMR: The ¹H NMR spectrum of L-Lysine-¹⁵N₂ dihydrochloride will show characteristic

shifts for the protons. The coupling of protons to the adjacent ¹⁵N nuclei (a spin-1/2 nucleus)

will result in splitting of the proton signals, providing direct evidence of ¹⁵N incorporation at

the specific nitrogen positions. The absence of a corresponding singlet (from the ¹⁴N-

containing molecule) or a significant reduction in its intensity relative to the doublet can be

used to estimate the isotopic enrichment.

¹⁵N NMR: Direct detection of the ¹⁵N nucleus provides a clear spectrum with signals

corresponding to the two nitrogen atoms in the lysine molecule. The presence of strong
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signals at the expected chemical shifts confirms the ¹⁵N labeling. The signal-to-noise ratio

can give a qualitative indication of the enrichment level.

Visualizations
To further clarify the concepts and procedures discussed, the following diagrams have been

generated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-C-IRMS Analysis

Data Processing

L-Lysine-15N2 Dihydrochloride Sample

Derivatization
(e.g., N-acetyl methyl ester)

Extraction of Derivatized Lysine

Gas Chromatography Separation

Combustion to N2 Gas

Gas Purification
(H2O and CO2 Removal)

Isotope Ratio Mass Spectrometry

Calculation of Atom % 15N

Calibration with Standards

Click to download full resolution via product page

Caption: Workflow for Isotopic Purity Determination by GC-C-IRMS.
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Caption: Chemical Structure of L-Lysine-¹⁵N₂ Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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